Cas no 2228806-55-9 (3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid
• CAS No: 2228806-55-9
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 5970147
• PubChem ID: 165656624
• Update Time: 2025-06-14

3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid
• 2228806-55-9
• EN300-1796569

• Inchi： 1S/C8H6FNO3/c9-7-2-1-5(4-10-7)3-6(11)8(12)13/h1-2,4H,3H2,(H,12,13)
• InChI Key： XZFMDBSQDSEMHK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid

Comprehensive Overview of 3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid (CAS No. 2228806-55-9): Properties, Applications, and Research Insights

3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid (CAS No. 2228806-55-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its 2-oxopropanoic acid moiety and 6-fluoropyridin-3-yl group, has garnered attention due to its unique structural features and versatile reactivity. Researchers are increasingly exploring its applications in drug discovery, particularly as a building block for small molecule inhibitors and enzyme modulators.

The growing interest in fluorinated compounds like 3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid stems from their enhanced metabolic stability and bioavailability—a hot topic in medicinal chemistry. With the rise of AI-driven drug design, this compound has been flagged in computational studies for its potential to interact with biological targets such as kinases and GPCRs. Its CAS No. 2228806-55-9 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening campaigns.

From a synthetic perspective, the 2-oxopropanoic acid segment offers reactivity for condensation reactions, making it valuable for constructing heterocyclic scaffolds. Recent patents highlight its utility in developing crop protection agents, aligning with the agrochemical industry's demand for environmentally friendly pesticides. The 6-fluoropyridin-3-yl group, a common pharmacophore, further enhances its appeal for structure-activity relationship (SAR) studies.

Analytical data for 3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid (CAS No. 2228806-55-9) typically includes NMR, HPLC, and mass spectrometry results, ensuring purity for research use. Its stability under physiological conditions makes it a candidate for prodrug development, a trending area in targeted therapy. Laboratories specializing in custom synthesis often list this compound due to requests from academic and industrial clients.

Environmental and regulatory considerations are critical for fluorinated organic compounds. While 3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid is not classified as hazardous, its handling follows standard protocols for laboratory safety. The compound's logP and solubility profiles are frequently analyzed to predict its behavior in drug formulation, addressing common queries in ADME/Tox studies.

In summary, 3-(6-fluoropyridin-3-yl)-2-oxopropanoic acid (CAS No. 2228806-55-9) represents a multifaceted tool for modern chemistry. Its integration into green chemistry initiatives and precision medicine pipelines underscores its enduring relevance. As research advances, this compound may unlock novel pathways in therapeutic innovation and sustainable agriculture.